6-Bromo-8-fluoro-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• Molecular Formula: C9H7BrFNO2
• Molecular Weight: 260.06 g/mol
• IUPAC Name: 6-bromo-8-fluoro-4-methyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C9H7BrFNO2/c1-12-7-3-5(10)2-6(11)9(7)14-4-8(12)13/h2-3H,4H2,1H3
• InChI Key: FUYBFBDWQRRSKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)COC2=C1C=C(C=C2F)Br

Description

6-Bromo-8-fluoro-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one is a heterocyclic compound that features a benzo-oxazine core structure

Preparation Methods

The synthesis of 6-Bromo-8-fluoro-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one typically involves multi-step organic reactions. One common synthetic route starts with the bromination and fluorination of a suitable benzo-oxazine precursor. The reaction conditions often include the use of bromine and fluorine sources under controlled temperatures and solvents to achieve the desired substitution pattern .

Chemical Reactions Analysis

6-Bromo-8-fluoro-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions are common, where the bromine or fluorine atoms can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers explore its potential as a bioactive molecule with possible therapeutic effects.

Medicine: It is investigated for its potential use in drug development, particularly in targeting specific biological pathways.

Industry: The compound is used in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 6-Bromo-8-fluoro-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to 6-Bromo-8-fluoro-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one include:

Methyl 4-bromo-2-fluoro-6-hydroxybenzoate: This compound shares similar bromine and fluorine substitutions but differs in its functional groups and overall structure.

4,7-Dibromo-5,6-difluoro-2-octyl-2H-benzo[d][1,2,3]triazole: Another related compound with bromine and fluorine substitutions, but with a different heterocyclic core.